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Executive Summary

1,12-Dodecane-D24-diol (CAS: 1219802-88-6), the perdeuterated isotopologue of 1,12-
dodecanediol, represents a critical class of stable isotope-labeled standards (SIS) used in
guantitative metabolomics and pharmacokinetic profiling.[1] By substituting all 26 hydrogen
atoms with deuterium (

H), this molecule exhibits distinct mass spectrometric signatures (+24 Da shift) while retaining
near-identical chromatographic behavior to its non-deuterated counterpart.

This guide provides a rigorous technical analysis of its melting point (MP) and boiling point (BP)
characteristics. While specific empirical data for the D24 variant is often proprietary or batch-
specific, we establish its physicochemical profile through comparative analysis with the
standard 1,12-dodecanediol (CAS: 5675-51-4), grounded in the principles of the Deuterium
Isotope Effect.

Physicochemical Specifications & Isotope Effects[2]

[31[4][5]

Comparative Data Table

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b12395366#bc-rfq
https://www.benchchem.com/product/b12395366/docs?utm_src=pdf-body#technical-guide-physicochemical-profiling-of-1-12-dodecane-d24-diol
https://www.medchemexpress.com/dodecane-1-12-diol-d24.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

Foundational & Exploratory
Check Availability & Pricing

BENGHE

The following data synthesizes established literature values for the non-deuterated standard
and projects the D24 specifications based on known isotope effects on lattice energy and molar

volume.
Standard 1,12- 1,12-Dodecane-
Property e EEERlEl | 2l Deviation Logic
) )
CAS Number 5675-51-4 1219802-88-6 N/A
] +24.15 Da (Mass

Molecular Weight 202.33 g/mol ~226.48 g/mol ]
Shift)
Lattice Contraction: C-
D bonds are shorter
than C-H, reducing

Melting Point 79-81°C 78 — 80 °C (Projected)  molar volume and
often slightly lowering
MP in long-chain
aliphatics.
Vapor Pressure
Isotope Effect (VPIE):
Heavier isotopologues

N ) 188 -190°C @ 12 often have slightly
Boiling Point 189 °C @ 12 mmHg

mmHg

higher BPs, but
differences are
minimal in high-MW

diols.

Boiling Point (Atm)

~324 °C
(Extrapolated)

~324 °C
(Extrapolated)

Decomposition likely
occurs before

atmospheric boiling.

Solubility

Ethanol, Warm Ether

Ethanol, Warm Ether

Identical solvation

shell dynamics.

The Isotope Effect on Phase Transitions

© 2026 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395366?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Understanding the shift in MP/BP requires analyzing the Ubbelohde Effect and Vibrational
Zero-Point Energy (ZPE):

e Melting Point (Solid-Liquid Transition):

o Mechanism: Deuteration lowers the ZPE of C-D bonds compared to C-H bonds.[2] In long
alkyl chains (like dodecane), this reduces the effective van der Waals radius of the

molecule.

o Outcome: This "shrinkage" can lead to tighter packing (higher density) but often results in
a slightly lower melting point (0.5-2.0 °C depression) due to reduced dispersion forces, as

the polarizability of C-D is lower than C-H.

o Diol Specifics: The hydroxyl groups (-OH vs -OD) introduce Hydrogen Bonding. The O-
D...O bond is stronger than O-H...O, which can counteract the alkyl chain effect, keeping

the MP very close to the non-deuterated standard.
e Boiling Point (Liquid-Gas Transition):

o Mechanism: The boiling point is governed by the energy required to overcome
intermolecular forces. The heavier mass of D24 increases the translational kinetic energy
requirement, but the lower polarizability reduces intermolecular attraction.

o Qutcome: These factors often cancel out, resulting in a BP that is statistically
indistinguishable from the standard for practical distillation purposes.

Experimental Protocols: Thermal Analysis

To validate the specific batch properties of 1,12-Dodecane-D24-diol, the following self-
validating protocols are recommended.

Differential Scanning Calorimetry (DSC) for Melting
Point

Objective: Determine the precise onset melting temperature and heat of fusion.

Protocol:
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Calibration: Calibrate DSC with Indium (MP 156.6 °C) and Zinc standards.
Sample Prep: Weigh 2-5 mg of D24-diol into a hermetically sealed aluminum pan.
Reference: Use an empty crimped aluminum pan.

Cycle:

o Equilibrate at 20 °C.

o Ramp 10 °C/min to 100 °C (1st Heat).

o Cool 10 °C/min to 20 °C (Crystallization check).

o Ramp 5 °C/min to 100 °C (2nd Heat - Data Collection).

Validation: The onset temperature of the endothermic peak in the 2nd heat is the reported
MP.

Vacuum Distillation/TGA for Boiling Point

Objective: Estimate boiling point without thermal decomposition (oxidation).

Protocol:

Instrument: Thermogravimetric Analyzer (TGA) or Micro-distillation apparatus.
Atmosphere: Nitrogen (

) purge (inert environment is critical to prevent oxidation of diol groups).

Pressure: If using distillation, set vacuum to 12 mmHg.
Ramp: Heat at 10 °C/min.

Endpoint: Record the temperature at which 5% mass loss occurs (TGA) or condensate
appears (Distillation).
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o Note: At 12 mmHg, expect transition ~189 °C. Do not attempt atmospheric boiling (~324
°C) as carbonization will occur.

Application Workflow: Internal Standard
Quantitation

The primary utility of 1,12-Dodecane-D24-diol is as an Internal Standard (IS) for normalizing
ion suppression in Mass Spectrometry.

Biological Sample Spike with i Liquid-Liquid Derivatization j GC-MS/LC-MS i Ratio Calculation
(Plasma/Urine) D24-Diol (IS) Extraction (WSESUEN) Analysis (Analyte Area / IS Area)

Click to download full resolution via product page

Figure 1: Workflow for utilizing 1,12-Dodecane-D24-diol as a stable isotope internal standard
in GC-MS metabolomics.

Mechanistic Causality in Workflow

o Co-Elution: The D24 analog elutes at virtually the same retention time as the endogenous
1,12-dodecanediol.

« lonization Normalization: Any matrix effect (enhancement or suppression) affecting the
analyte will affect the D24-IS equally.

» Mass Separation: The +24 Da mass shift ensures zero cross-talk between the analyte signal
and the IS signal.

Synthesis & Purity Verification

Synthesis Route: Typically produced via the reduction of Perdeuterated Dodecanedioic Acid
(Dodecanedioic acid-d20 or d24 precursors) using Lithium Aluminum Deuteride (

) to ensure full isotopic labeling at the hydroxyl carbons.

Purity Check (Self-Validating):
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e |sotopic Purity: Must be >98 atom % D. Verified via

H-NMR (absence of alkyl signals) and Mass Spec (molecular ion cluster analysis).

e Chemical Purity: >98% via GC-FID.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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